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Compound of Interest

Compound Name: Glycerol-1,1,2,3,3-d5

Cat. No.: B137938 Get Quote

Essential Safety and Handling Guide for
Glycerol-1,1,2,3,3-d5
For researchers, scientists, and drug development professionals, the safe handling of

laboratory chemicals is paramount. This guide provides essential safety, operational, and

disposal information for Glycerol-1,1,2,3,3-d5, ensuring a secure laboratory environment and

the integrity of your research. While Glycerol-1,1,2,3,3-d5 is not classified as a hazardous

substance, adherence to standard laboratory safety protocols is crucial.[1][2]

Personal Protective Equipment (PPE)
The following personal protective equipment is recommended to minimize exposure and

ensure personal safety when handling Glycerol-1,1,2,3,3-d5.
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PPE Category Recommendation Rationale

Eye/Face Protection

Safety glasses with side

shields or chemical splash

goggles.

Protects eyes from potential

splashes of the liquid.

Skin Protection
Nitrile gloves and a standard

laboratory coat.

Prevents direct skin contact

with the chemical.[2]

Respiratory Protection

Generally not required under

normal use with adequate

ventilation.

If aerosols may be generated

or ventilation is poor, a NIOSH-

approved respirator may be

necessary.

Operational Plan: Step-by-Step Handling
Procedures
Following a standardized operational plan significantly reduces the risk of exposure and

contamination.

Preparation:

Ensure the work area, preferably a chemical fume hood or a well-ventilated benchtop, is

clean and uncluttered.

Verify that a safety shower and eyewash station are readily accessible.

Don all required PPE as outlined in the table above.

Handling and Use:

Avoid contact with eyes and skin.[3]

Avoid inhalation of vapor or mist.[3]

Keep the container tightly closed when not in use.

Use only in well-ventilated areas.[4]
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After handling, wash hands thoroughly.[4]

Storage:

Store at room temperature in a dry and well-ventilated place.[2][5]

Keep containers tightly sealed.

Disposal Plan
Proper disposal of Glycerol-1,1,2,3,3-d5 and any contaminated materials is critical to prevent

environmental contamination and ensure regulatory compliance.

Waste Collection:

Collect unused material and any contaminated disposables (e.g., gloves, pipette tips) in a

designated and clearly labeled, sealed waste container.

Disposal Method:

Dispose of the chemical waste through a licensed professional waste disposal service.

In some jurisdictions, small quantities of non-hazardous, water-soluble substances like

glycerol may be permissible for drain disposal. However, it is imperative to consult with

your institution's Environmental Health and Safety (EHS) office for specific guidance and

approval before proceeding with this method.

Do not let the product enter drains without explicit approval.[3][4]
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Safe Handling Workflow for Glycerol-1,1,2,3,3-d5

Preparation

Handling

Post-Handling & Disposal

1. Prepare clean, ventilated workspace

2. Don appropriate PPE

3. Handle substance, avoiding skin/eye contact

4. Perform experimental procedure

5. Collect all waste in a sealed container

6. Dispose of waste via approved methods

7. Clean and decontaminate work area

8. Doff PPE and wash hands

Click to download full resolution via product page

Caption: Workflow for the safe handling of Glycerol-1,1,2,3,3-d5.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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